Cas no 1159815-50-5 (6-Bromo-8-methylimidazo1,2-apyrazine)

• Product Name: 6-Bromo-8-methylimidazo1,2-apyrazine
• CAS No: 1159815-50-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD12033249
• CID: 1205996
• PubChem ID: 20823850
• Update Time: 2025-06-08

6-Bromo-8-methylimidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-methyl-imidazo[1,2-a]pyrazine
• 6-BroMo-8-MethyliMidazo[1,2-a]pyrazine
• MFCD12033249
• AKOS015944064
• D79783
• 1159815-50-5
• DTXSID601284358
• 2-a]pyrazine
• CS-0152803
• SCHEMBL19865160
• AS-77792
• 6-Bromo-8-methylimidazo1,2-apyrazine

• MDL： MFCD12033249
• Inchi： 1S/C7H6BrN3/c1-5-7-9-2-3-11(7)4-6(8)10-5/h2-4H,1H3
• InChI Key： GXWNSJYVSIJRLS-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=CN=C2C(C)=N1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 6-Bromo-8-methylimidazo1,2-apyrazine

Recent Advances in the Study of 6-Bromo-8-methylimidazo[1,2-a]pyrazine (CAS: 1159815-50-5)

6-Bromo-8-methylimidazo[1,2-a]pyrazine (CAS: 1159815-50-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's unique structure, featuring a bromine substituent at the 6-position and a methyl group at the 8-position, makes it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have focused on optimizing the efficiency and yield of its production, with particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduces the need for hazardous reagents, thereby improving the sustainability of the synthesis process.

In terms of biological activity, 6-Bromo-8-methylimidazo[1,2-a]pyrazine has shown promise as a scaffold for the development of kinase inhibitors. Kinases are a critical target in oncology and inflammatory diseases, and the compound's ability to interact with specific kinase domains has been investigated in several preclinical studies. A recent Nature Chemical Biology publication reported that derivatives of this compound exhibit potent inhibitory effects against a subset of tyrosine kinases, with notable selectivity profiles. These findings suggest potential applications in targeted cancer therapies.

Furthermore, the compound's pharmacokinetic properties have been a subject of investigation. A 2024 study in Drug Metabolism and Disposition explored its metabolic stability and bioavailability, revealing insights into its potential as a drug candidate. The study highlighted the need for further structural modifications to enhance its metabolic stability while maintaining its biological activity. These modifications could pave the way for the development of next-generation therapeutics.

In conclusion, 6-Bromo-8-methylimidazo[1,2-a]pyrazine (CAS: 1159815-50-5) represents a valuable chemical entity in the realm of drug discovery. Its synthetic versatility, coupled with its promising biological activities, positions it as a key player in the development of novel therapeutic agents. Future research should focus on optimizing its pharmacokinetic properties and expanding its applications to other disease areas. The ongoing studies underscore the compound's potential to contribute significantly to the advancement of chemical biology and medicinal chemistry.